Cas no 2228247-03-6 (4,5,5,5-tetrafluoro-3-methylpentan-1-amine)

• Product Name: 4,5,5,5-tetrafluoro-3-methylpentan-1-amine
• CAS No: 2228247-03-6
• MF: C₆H₁₁F₄N
• MW: 173.151855707169
• CID: 6172959
• PubChem ID: 165668531
• Update Time: 2025-10-29

4,5,5,5-tetrafluoro-3-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,5,5,5-tetrafluoro-3-methylpentan-1-amine
• EN300-1953108
• 2228247-03-6

• Inchi： 1S/C6H11F4N/c1-4(2-3-11)5(7)6(8,9)10/h4-5H,2-3,11H2,1H3
• InChI Key： HFSPHAKWLURSHB-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C)CCN

Computed Properties

• Exact Mass: 173.08276200g/mol
• Monoisotopic Mass: 173.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 4,5,5,5-tetrafluoro-3-methylpentan-1-amine

Chemical Profile of 4,5,5,5-tetrafluoro-3-methylpentan-1-amine (CAS No. 2228247-03-6)

4,5,5,5-tetrafluoro-3-methylpentan-1-amine, identified by the CAS number 2228247-03-6, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable building block for the development of novel chemical entities.

The structural framework of 4,5,5,5-tetrafluoro-3-methylpentan-1-amine consists of a five-carbon chain with a fluorine substituent at the 4th and 5th positions, a methyl group at the 3rd position, and an amine functional group at the 1st position. This specific arrangement imparts distinct reactivity and potential applications in synthetic chemistry. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates.

In recent years, there has been a surge in research focused on fluorinated amines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine atoms can enhance the lipophilicity of molecules, improve their bioavailability, and increase their resistance to enzymatic degradation. These properties are particularly relevant in the context of drug discovery, where optimizing molecular structure is crucial for achieving desired therapeutic outcomes.

One of the most compelling aspects of 4,5,5,5-tetrafluoro-3-methylpentan-1-amine is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, fluorinated amine derivatives have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of molecular interactions with biological targets, thereby enhancing efficacy and reducing off-target effects.

The synthesis of 4,5,5,5-tetrafluoro-3-methylpentan-1-amine involves multi-step organic transformations that highlight its synthetic versatility. Advanced techniques such as nucleophilic substitution reactions and cross-coupling reactions are commonly employed to construct the desired fluorinated backbone. The presence of multiple fluorine atoms necessitates careful control over reaction conditions to prevent unwanted side products. Recent advancements in catalytic systems have improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce high-purity quantities of this compound.

From a computational chemistry perspective, the electronic properties of 4,5,5,5-tetrafluoro-3-methylpentan-1-amine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies reveal that the electron-withdrawing nature of fluorine atoms significantly influences the molecule's dipole moment and polarizability. Such insights are critical for understanding how this compound interacts with biological macromolecules such as proteins and nucleic acids.

The pharmaceutical industry has shown particular interest in developing fluorinated amine-based drugs due to their favorable pharmacokinetic profiles. For example, fluoro-modified amphetamines have been investigated for their potential as CNS stimulants with improved metabolic stability. Similarly, fluorinated amine derivatives have been explored as antiviral agents, where their ability to mimic natural amino acid structures enhances binding affinity to viral proteases.

In conclusion,4,5,5,5-tetrafluoro-3-methylpentan-1-amine (CAS No. 2228247-03-6) represents a fascinating chemical entity with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds,4,5,5,5-tetrafluoro-3-methylpentan-1-amine is poised to play an increasingly important role in drug discovery and development pipelines.